Cas no 142542-77-6 (1-Propanone,1-[3-[[(2R,3S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-3,5,7-trihydroxy-2H-1-benzopyran-8-yl]methyl]-2,4-dihydroxy-6-methoxy-5-methylphenyl]-2-methyl-)

• Product Name: 1-Propanone,1-[3-[[(2R,3S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-3,5,7-trihydroxy-2H-1-benzopyran-8-yl]methyl]-2,4-dihydroxy-6-methoxy-5-methylphenyl]-2-methyl-
• CAS No: 142542-77-6
• MF: C₂₈H₃₀O₁₀
• MW: 526.531809329987
• CID: 171238
• Update Time: 2024-03-01

1-Propanone,1-[3-[[(2R,3S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-3,5,7-trihydroxy-2H-1-benzopyran-8-yl]methyl]-2,4-dihydroxy-6-methoxy-5-methylphenyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-[3-[[(2R,3S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-3,5,7-trihydroxy-2H-1-benzopyran-8-yl]methyl]-2,4-dihydroxy-6-methoxy-5-methylphenyl]-2-methyl-
• 1-Propanone,1-[3-[[(2R,3S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-3,5,7-trihydroxy-2H-1-benzopyran-8-yl]methyl]-2,4-dihydroxy-6-
• 1-Propanone,1-[3-[[2-(3,4-dihydroxyphenyl)-3,4-dihydro-3,5,7-trihydroxy-2H-1-benzopyran-8-yl]methyl]-2,4-dihydroxy-6-methoxy-5-methylphenyl]-2-methyl-,(2R-trans)-
• Pilosanol B
• Pilosanol B (Agrimonia)
• 1-Propanone, 1-[3-[[(2R,3S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-3,5,7-trihydroxy-2H-1-benzopyran-8-yl]methyl]-2,4-dihydroxy-6-methoxy-5-methylphenyl]-2-methyl-

• Inchi： 1S/C28H30O10/c1-11(2)23(34)22-25(36)16(24(35)12(3)26(22)37-4)8-14-18(30)10-19(31)15-9-21(33)27(38-28(14)15)13-5-6-17(29)20(32)7-13/h5-7,10-11,21,27,29-33,35-36H,8-9H2,1-4H3/t21-,27+/m0/s1
• InChI Key： KAAFBPHWBXQTAW-KDYSTLNUSA-N
• SMILES： C(C1=C(OC)C(C)=C(O)C(CC2=C3O[C@H](C4=CC=C(O)C(O)=C4)[C@@H](O)CC3=C(O)C=C2O)=C1O)(=O)C(C)C

Computed Properties

• Exact Mass: 526.1839

Experimental Properties

• Density: 1.447±0.06 g/cm3(Predicted)
• Boiling Point: 821.5±65.0 °C(Predicted)
• PSA: 177.14
• pka: 7.72±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Catechins